Cas no 923196-56-9 (N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide)

• Product Name: N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide
• CAS No: 923196-56-9
• MF: C₁₈H₁₃ClN₂O₄
• MW: 356.759823560715
• CID: 6536167
• Update Time: 2025-08-01

N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide
• 6-chloro-N'-(2-methylbenzoyl)-2-oxochromene-3-carbohydrazide
• 2H-1-Benzopyran-3-carboxylic acid, 6-chloro-2-oxo-, 2-(2-methylbenzoyl)hydrazide

• Inchi： 1S/C18H13ClN2O4/c1-10-4-2-3-5-13(10)16(22)20-21-17(23)14-9-11-8-12(19)6-7-15(11)25-18(14)24/h2-9H,1H3,(H,20,22)(H,21,23)
• InChI Key： DKEKMNPTLOYJCH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Cl)C=C2C=C1C(NNC(=O)C1=CC=CC=C1C)=O

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 673.8±55.0 °C(Predicted)
• pka: 8.56±0.20(Predicted)

Additional information on N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide

N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide (CAS No. 923196-56-9): A Comprehensive Overview

N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide (CAS No. 923196-56-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique chromene and benzohydrazide moieties, exhibits a range of intriguing properties that make it a subject of ongoing research. In this article, we delve into its chemical structure, synthesis, applications, and the latest advancements related to this compound.

The molecular structure of N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide features a 6-chloro-2-oxo-2H-chromene-3-carbonyl group linked to a 2-methylbenzohydrazide moiety. This combination imparts unique electronic and steric properties, which are critical for its reactivity and potential applications. Researchers have explored its use in the development of novel pharmaceutical intermediates and bioactive molecules, particularly due to its ability to interact with biological targets.

One of the most discussed topics in recent years is the role of chromene derivatives in drug discovery. N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide has been studied for its potential as a kinase inhibitor or anti-inflammatory agent, aligning with the growing demand for targeted therapies. Its chloro and carbonyl functional groups enhance its binding affinity, making it a promising candidate for further investigation.

In addition to its pharmaceutical potential, this compound has also been explored in material science. Its conjugated system and electron-withdrawing groups contribute to its optical and electronic properties, which are valuable in the design of organic semiconductors and fluorescent probes. These applications are particularly relevant given the current focus on sustainable and high-performance materials.

The synthesis of N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide typically involves the condensation of 6-chloro-2-oxo-2H-chromene-3-carboxylic acid with 2-methylbenzohydrazide. This process highlights the importance of carboxylic acid derivatives and hydrazide compounds in modern synthetic chemistry. Researchers are continually optimizing these methods to improve yield and purity, addressing common challenges in heterocyclic compound synthesis.

From a commercial perspective, the demand for N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide is driven by its versatility. Suppliers and manufacturers are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 923196-56-9 serves as a key identifier in chemical databases, ensuring accurate procurement and regulatory compliance.

Looking ahead, the future of N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide appears promising. With advancements in computational chemistry and high-throughput screening, researchers can better predict its interactions and optimize its properties. This aligns with the broader trend of AI-driven drug discovery and green chemistry, which are reshaping the chemical industry.

In conclusion, N'-(6-chloro-2-oxo-2H-chromene-3-carbonyl)-2-methylbenzohydrazide (CAS No. 923196-56-9) represents a fascinating area of study at the intersection of chemistry, biology, and materials science. Its unique structure and diverse applications make it a valuable compound for researchers and industries alike. As scientific understanding evolves, so too will the opportunities to harness its full potential.